Cas no 26117-19-1 (3-Methyl-2-ureido-pentanoic Acid)

3-Methyl-2-ureido-pentanoic Acid Properties

Names and Identifiers

• L-Isoleucine,N-(aminocarbonyl)-
• 3-METHYL-2-UREIDO-PENTANOIC ACID
• AKOS016879627
• Oprea1_642229
• EN300-04327
• Z56862687
• N-Carbamyl-L-isoleucine
• AKOS000264082
• SCHEMBL6534673
• 26117-19-1
• 3-METHYL-2-UREIDO-PENTANOICACID
• N-carbamoylisoleucine
• 2-(carbamoylamino)-3-methylpentanoic acid
• BBA11719
• +Expand

• MDL： MFCD01811286
• InChIKey： AXURSAQTBIXUTE-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14N2O3/c1-3-4(2)5(6(10)11)9-7(8)12/h4-5H,3H2,1-2H3,(H,10,11)(H3,8,9,12)
• SMILES： CCC(C(NC(N)=O)C(O)=O)C

Computed Properties

• Exact Mass: 173.09269
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 174.10044231g/mol
• Heavy Atom Count: 12
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 95.25